Cas no 944902-49-2 (Methyl 2-(5-aminopyrimidin-2-yl)acetate)
944902-49-2 structure
Product Name:Methyl 2-(5-aminopyrimidin-2-yl)acetate
CAS No:944902-49-2
MF:C7H9N3O2
MW:167.165261030197
CID:6940953
PubChem ID:55263558
Update Time:2025-05-06
Methyl 2-(5-aminopyrimidin-2-yl)acetate Chemical and Physical Properties
Names and Identifiers
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- SCHEMBL17055211
- DTXSID201295981
- Methyl 5-amino-2-pyrimidineacetate
- 944902-49-2
- DB-142779
- methyl 2-(5-aminopyrimidin-2-yl)acetate
- AKOS006304594
- Methyl 2-(5-aminopyrimidin-2-yl)acetate
-
- Inchi: 1S/C7H9N3O2/c1-12-7(11)2-6-9-3-5(8)4-10-6/h3-4H,2,8H2,1H3
- InChI Key: ZMGHKCBBJMLSMN-UHFFFAOYSA-N
- SMILES: O(C)C(CC1N=CC(=CN=1)N)=O
Computed Properties
- Exact Mass: 167.069476538Da
- Monoisotopic Mass: 167.069476538Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 155
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.7
- Topological Polar Surface Area: 78.1Ų
Methyl 2-(5-aminopyrimidin-2-yl)acetate Related Literature
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
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